2-Methoxy-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)benzaldehyde

• IUPAC Name: 2-methoxy-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde
• InChI: InChI=1S/C14H19BO4/c1-13(2)14(3,4)19-15(18-13)11-7-6-8-12(17-5)10(11)9-16/h6-9H,1-5H3
• InChI Key: VOBLEWJMRHIJCC-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=C(C(=CC=C2)OC)C=O
• Molecular Formula: C14H19BO4
• Molecular Weight: 262.11 g/mol

Description

2-Methoxy-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)benzaldehyde is a useful research compound. Its molecular formula is C14H19BO4 and its molecular weight is 262.11 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• Methyl 3-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate and related compounds, which are boric acid ester intermediates with benzene rings, were synthesized through a three-step substitution reaction. Their structures were confirmed using spectroscopy and X-ray diffraction, and further investigated using density functional theory (DFT). These studies revealed key physicochemical properties of the compounds (Huang et al., 2021).

Applications in Chemistry and Molecular Design

• The study by Wang and Franz (2018) highlighted a prodrug version of a metal chelator, BSIH, which contains a boronate group including the 2-Methoxy-6 compound. This group prevents metal chelation until reaction with hydrogen peroxide, which then releases the chelator for sequestering iron(III) and inhibiting oxidative damage. This research provides insights into the potential use of such compounds in medicinal chemistry (Wang & Franz, 2018).

Role in Developing New Organic Compounds

• Das, Tang, and Sanyal (2011) synthesized new compounds using the 2-Methoxy-6 compound in a process involving the Miyaura borylation reaction. These compounds' biological activities are currently being evaluated, indicating the compound's significance in the development of new organic substances (Das, Tang, & Sanyal, 2011).

Antifungal and Antibacterial Bioactivity

• Irving et al. (2003) explored the synthesis of novel N2B heterocycles formed from the reaction with 2-Methoxy-6. These compounds showed considerable antifungal activity against Aspergillus species and moderate antibacterial activity against Bacillus cereus, demonstrating the potential of the 2-Methoxy-6 compound in developing bioactive molecules (Irving et al., 2003).

Enhancing Sensing Performance in Analytical Chemistry

• Fu et al. (2016) synthesized derivatives of the 2-Methoxy-6 compound for use in hydrogen peroxide vapor detection. This application demonstrates the compound's utility in creating sensitive and efficient sensors for detecting specific chemical substances (Fu et al., 2016).